Cas no 1698615-95-0 (3-Pyridinecarboxaldehyde, 5-ethenyl-)

• Product Name: 3-Pyridinecarboxaldehyde, 5-ethenyl-
• CAS No: 1698615-95-0
• MF: C₈H₇NO
• MW: 133.147281885147
• CID: 5253055
• Update Time: 2025-08-05

3-Pyridinecarboxaldehyde, 5-ethenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde, 5-ethenyl-

• Inchi： 1S/C8H7NO/c1-2-7-3-8(6-10)5-9-4-7/h2-6H,1H2
• InChI Key： ZNFRMHVQXFKZQX-UHFFFAOYSA-N
• SMILES： C1=NC=C(C=C)C=C1C=O

Additional information on 3-Pyridinecarboxaldehyde, 5-ethenyl-

3-Pyridinecarboxaldehyde, 5-Ethenyl (CAS No. 1698615-95-0): An Overview of Its Properties, Applications, and Recent Research

3-Pyridinecarboxaldehyde, 5-ethenyl (CAS No. 1698615-95-0) is a versatile organic compound that has gained significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 5-vinylpyridine-3-carbaldehyde, is characterized by its unique molecular structure, which includes a pyridine ring and an aldehyde functional group. The presence of these functional groups imparts distinct chemical and biological properties that make it a valuable building block in various synthetic processes.

The molecular formula of 3-Pyridinecarboxaldehyde, 5-ethenyl is C₈H₇NO, and its molecular weight is approximately 133.14 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic odor. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These physical properties make it suitable for use in a wide range of chemical reactions and analytical techniques.

In terms of chemical reactivity, 3-Pyridinecarboxaldehyde, 5-ethenyl exhibits typical behavior of aldehydes and pyridines. The aldehyde group can undergo various reactions such as nucleophilic addition, condensation, and oxidation. The pyridine ring can participate in electrophilic aromatic substitution reactions and can also form coordination complexes with metal ions. These reactive functionalities make 3-Pyridinecarboxaldehyde, 5-ethenyl an important intermediate in the synthesis of more complex molecules.

Recent research has highlighted the potential applications of 3-Pyridinecarboxaldehyde, 5-ethenyl in the development of new pharmaceuticals and biologically active compounds. For instance, studies have shown that derivatives of this compound can exhibit anti-inflammatory and anti-cancer properties. A notable example is the synthesis of pyridine-based inhibitors for specific enzymes involved in inflammatory pathways. These inhibitors have shown promise in preclinical studies for the treatment of chronic inflammatory diseases such as rheumatoid arthritis.

In the field of cancer research, 3-Pyridinecarboxaldehyde, 5-ethenyl has been used as a starting material for the synthesis of pyridine-containing anticancer agents. These agents target specific cancer cells by disrupting critical cellular processes such as DNA replication and protein synthesis. Preclinical studies have demonstrated that some of these compounds exhibit selective cytotoxicity against cancer cells while sparing normal cells, making them potential candidates for further development.

Beyond its pharmaceutical applications, 3-Pyridinecarboxaldehyde, 5-ethenyl has also found use in the development of new materials and sensors. For example, researchers have explored the use of pyridine-based polymers derived from this compound for applications in electronic devices and environmental monitoring systems. These polymers exhibit unique electronic properties that make them suitable for use in sensors capable of detecting trace amounts of specific chemicals or pollutants.

The synthesis of 3-Pyridinecarboxaldehyde, 5-ethenyl can be achieved through various methods, including catalytic hydrogenation and coupling reactions. One common approach involves the reaction of pyridine-3-carbaldehyde with vinyl halides in the presence of a suitable catalyst. This method provides high yields and good selectivity for the desired product. Another approach involves the use of transition metal-catalyzed cross-coupling reactions to introduce the vinyl group onto the pyridine ring.

In conclusion, 3-Pyridinecarboxaldehyde, 5-ethenyl (CAS No. 1698615-95-0) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure and reactive functionalities make it a valuable building block for the synthesis of more complex molecules with diverse biological activities. Ongoing research continues to uncover new applications and potential uses for this compound, further solidifying its importance in the scientific community.